Cas no 4689-90-1 ((2,4-dichlorophenyl){1-[2-(trifluoromethyl)phenyl]-1H-1,2,3-triazol-4-yl}methanone)

• Product Name: (2,4-dichlorophenyl){1-[2-(trifluoromethyl)phenyl]-1H-1,2,3-triazol-4-yl}methanone
• CAS No: 4689-90-1
• MF: C₁₆H₈Cl₂F₃N₃O
• MW: 386.155431747437
• CID: 1517888
• PubChem ID: 1480013
• Update Time: 2025-04-21

(2,4-dichlorophenyl){1-[2-(trifluoromethyl)phenyl]-1H-1,2,3-triazol-4-yl}methanone Chemical and Physical Properties

Names and Identifiers

• (2,4-dichlorophenyl){1-[2-(trifluoromethyl)phenyl]-1H-1,2,3-triazol-4-yl}methanone
• (2,4-dichlorophenyl)-[1-[2-(trifluoromethyl)phenyl]triazol-4-yl]methanone
• 477847-85-1
• 10P-713
• 4689-90-1
• Bionet1_004243
• HMS581A05
• 4-(2,4-dichlorobenzoyl)-1-[2-(trifluoromethyl)phenyl]-1H-1,2,3-triazole
• AKOS005076118
• DTXSID50363177

• Inchi： 1S/C16H8Cl2F3N3O/c17-9-5-6-10(12(18)7-9)15(25)13-8-24(23-22-13)14-4-2-1-3-11(14)16(19,20)21/h1-8H
• InChI Key： VLFFJWMWVKQROL-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(C1=CN(C2C=CC=CC=2C(F)(F)F)N=N1)=O)Cl

Computed Properties

• Exact Mass: 384.99984
• Monoisotopic Mass: 384.9996518g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 47.8Ų

Experimental Properties

• PSA: 47.78